Cas no 105829-49-0 ((2-aminoethyl)(1-methyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (2-aminoethyl)(1-methyl-1H-pyrazol-4-yl)methylamine
• CAS No: 105829-49-0
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• MDL: MFCD04970439
• CID: 1166014
• PubChem ID: 14009875
• Update Time: 2025-04-20

(2-aminoethyl)(1-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-[(1-methyl-1H-pyrazol-4-yl)methyl]-
• N1-[(1-methyl-1H-pyrazol-4-yl)methyl]-1,2-Ethanediamine
• (2-aminoethyl)(1-methyl-1H-pyrazol-4-yl)methylamine
• EN300-229846
• STK349776
• 105829-49-0
• N-[(1-methyl-1H-pyrazol-4-yl)methyl]ethane-1,2-diamine
• DB-059412
• N1-((1-Methyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine
• (2-aminoethyl)[(1-methylpyrazol-4-yl)methyl]amine
• N'-[(1-methylpyrazol-4-yl)methyl]ethane-1,2-diamine
• (2-aminoethyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine
• SCHEMBL10864899
• AKOS000311052
• BBL040055

• MDL： MFCD04970439
• Inchi： 1S/C7H14N4/c1-11-6-7(5-10-11)4-9-3-2-8/h5-6,9H,2-4,8H2,1H3
• InChI Key： GVPONBRVSSOCSW-UHFFFAOYSA-N
• SMILES： N(CCN)CC1C=NN(C)C=1

Computed Properties

• Exact Mass: 154.12202
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• PSA: 55.87